Cas no 88096-51-9 (2-Propenoic acid, 3-cyano-2-mercapto-3-(methylthio)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-cyano-2-mercapto-3-(methylthio)-, ethyl ester
• CAS No: 88096-51-9
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• CID: 645306
• PubChem ID: 71410896
• Update Time: 2025-04-19

2-Propenoic acid, 3-cyano-2-mercapto-3-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-cyano-2-mercapto-3-(methylthio)-, ethyl ester
• ethyl 3-cyano-3-methylsulfanyl-2-sulfanylprop-2-enoate
• 88096-51-9
• Ethyl 3-cyano-3-(methylsulfanyl)-2-sulfanylprop-2-enoate
• DTXSID50830551

• Inchi： 1S/C7H9NO2S2/c1-3-10-7(9)6(11)5(4-8)12-2/h11H,3H2,1-2H3
• InChI Key： DXUDWVFXZZRVKW-UHFFFAOYSA-N
• SMILES： S(C)C(C#N)=C(C(=O)OCC)S

Computed Properties

• Exact Mass: 203.00747088g/mol
• Monoisotopic Mass: 203.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 76.4Ų